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Compound of Interest

Compound Name: H-Tyr-phe-met-arg-phe-NH2
CAS No.: 99414-63-8
Cat. No.: B3030873

Get Quote

Executive Summary & Molecule Profile

YFMRF-NH2 (Tyr-Phe-Met-Arg-Phe-amide) is a hydrophobic, basic neuropeptide belonging to
the FMRFamide-related peptide (FaRP) family. While robust in its lyophilized state, it presents

specific stability challenges in solution due to the presence of Methionine (Met) and multiple
aromatic residues.

Successful experimentation depends on preventing three primary degradation pathways:
Methionine oxidation, hydrophobic aggregation, and hydrolysis.

Physicochemical Profile
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Property Value | Characteristic Implication for Handling

Met (Position 3): High

Sequence Tyr-Phe-Met-Arg-Phe-NH:z S
oxidation risk.[1]
Molecular Weight ~723.88 g/mol Small molecule, fast diffusion.
) ) ] Basic. Net charge at pH 7 is
Isoelectric Paoint (pl) ~10.5 (Theoretical) )
+2.
o High (3 Aromatic residues: Y, Prone to aggregation in neutral
Hydrophobicity
F F) aqueous buffers.
- Moderate in water; High in Preferred Solvent: 10% Acetic
Solubility o ) )
acidic media Acid.

Core Protocols (Standard Operating Procedures)
Protocol A: Receipt & Initial Storage

The most common cause of peptide degradation is moisture absorption upon opening a cold
vial.

 Arrival: The peptide typically arrives at ambient temperature.[2][3][4] This is normal for short
durations.[5]

e Long-Term Storage: Immediately store the lyophilized vial at -20°C (or -80°C for storage >6
months).

o Desiccation: Ensure the vial is stored inside a secondary container with active desiccant
silica.

o Equilibration (CRITICAL): Before opening the vial, allow it to warm to room temperature for
at least 1 hour in a desiccator.

o Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic peptide
powder, causing immediate hydrolysis and aggregation.

Protocol B: Reconstitution Strategy
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Do not follow a generic "dissolve in water" approach. This peptide contains Methionine and is
hydrophobic.

The "Golden Rule" for YFMRF-NH2: Avoid DMSO if possible. DMSO is a mild oxidant and can
accelerate Methionine sulfoxide formation. Use Acetic Acid as the primary solubilizer.

Step-by-Step Reconstitution:

o Centrifuge: Briefly spin down the vial (5,000 x g, 10 sec) to settle the powder.
e Solvent Selection:
o Primary Choice: Sterile, degassed 0.1% - 10% Acetic Acid.

o Mechanism: The peptide is basic.[4][6][7] Acidic pH protonates the Arginine and N-
terminus, maximizing repulsion between molecules and preventing aggregation.

» Dissolution: Add the solvent to achieve a stock concentration (e.g., 1-5 mg/mL). Vortex
gently.

e Oxygen Exclusion: Overlay the solution with inert gas (Argon or Nitrogen) immediately after
dissolving to protect the Methionine residue.

Protocol C: Aliquoting & Freezing

Never refreeze the bulk stock solution.

e Aliquot immediately: Divide the stock solution into single-use volumes (e.g., 20 pL or 50 pL)
using sterile, low-protein-binding polypropylene tubes.

o Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol to prevent crystalline
precipitate formation.

o Storage: Store at -80°C. Stability is ~3 months in solution at -80°C.

Visualization: Workflows & Logic
Figure 1: Reconstitution Decision Tree
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This logic gate ensures solubility while minimizing chemical damage.
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Caption: Figure 1. Step-wise solubility optimization strategy. Note the explicit avoidance of
DMSO to protect the Methionine residue.

Figure 2: Storage Lifecycle

Visualizing the critical path to prevent degradation.

Arrival Long Term Storage Before Use Warm to RT Reconstitute Aliquot Store Aliquots

(Ambient) (-20°C / Desiccated) (Desiccator, 1 hr) (Acetic Acid + Argon) (Single Use) (-80°C)

Click to download full resolution via product page

Caption: Figure 2. The lifecycle of peptide storage.[2][3][4][5][7][8][9][10] The "Warm Up" step is
the most frequently skipped, leading to moisture contamination.

Troubleshooting Guide & FAQs
Section 1: Solubility Issues

Q: | added water and the solution turned cloudy/gelatinous. Is it ruined? A: No, it is likely just
aggregated. YFMRF-NH2 is hydrophobic. In pure water (pH ~6-7), the hydrophobic interactions
between Phenylalanine (F) and Tyrosine (Y) residues can overcome the charge repulsion.

o Fix: Add 10% Acetic Acid dropwise. The drop in pH will protonate the peptide, increasing
positive charge repulsion and breaking the aggregates. Sonicate briefly (5 seconds).

Q: Can | use DMSO to dissolve it? A:Not recommended. While DMSO is an excellent solvent
for hydrophobic peptides, it is a mild oxidizing agent. YFMRF-NH2 contains Methionine, which
oxidizes easily to Methionine Sulfoxide (Met(O)) in the presence of DMSO, potentially altering
biological activity. If organic solvent is absolutely required, use Acetonitrile (ACN) or DMF
instead.

Section 2: Stability & Oxidation

Q: My peptide solution has turned slightly yellow over time. Why? A: This indicates oxidation,
likely of the Tyrosine or Methionine residues.

e Cause: Exposure to air or light during storage.[11][12]
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» Action: Discard the solution. Oxidized peptides can act as competitive inhibitors or
antagonists, invalidating your data.

e Prevention: Always purge the headspace of your stock vial with Nitrogen or Argon gas before
closing.

Q: Why do you recommend acidic buffers for storage? A: Peptides are generally most stable at
pH 5-6. At neutral or basic pH (>7.5), peptides are more susceptible to:

¢ Racemization: Conversion of L-amino acids to D-isomers.

o Deamidation: Though less of a risk here (no Asn/GIn), the C-terminal amide is more stable in
mild acid.

¢ Microbial Growth: Acidic conditions inhibit bacterial contamination.

Section 3: Experimental Usage

Q: How do I handle the peptide for cell culture assays? A:
e Make a high-concentration stock (e.g., 1 mM) in 10 mM Acetic Acid.
 Dilute this stock at least 1:1000 into your cell culture media immediately before use.

e The final concentration of acetic acid will be negligible and buffered by the media
(bicarbonate/HEPES), causing no toxicity to cells.

Q: | froze the stock solution, thawed it, and now activity is lower. Why? A: You likely
experienced Freeze-Thaw Shear. Repeated freezing creates ice crystals that can physically
shear the peptide or induce aggregation.

o Rule: Thaw an aliquot ONCE. If you don't use it all, discard the remainder. Do not refreeze.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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